![molecular formula C14H14N2O3S B2882799 2-acetamido-N-(4-methoxyphenyl)thiophene-3-carboxamide CAS No. 338777-29-0](/img/structure/B2882799.png)
2-acetamido-N-(4-methoxyphenyl)thiophene-3-carboxamide
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Overview
Description
2-acetamido-N-(4-methoxyphenyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C14H14N2O3S and its molecular weight is 290.34. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Characterization
Compounds structurally related to 2-acetamido-N-(4-methoxyphenyl)thiophene-3-carboxamide have been the subject of extensive research focused on their synthesis and characterization. For instance, studies have developed methodologies for the synthesis of thiophene derivatives via 1,3-dipolar cycloaddition reactions, yielding compounds with potential biological activity (Stauss, Härter, Neuenschwander, & Schindler, 1972). Moreover, thiophene and thiazole derivatives have been synthesized and evaluated for their acetylcholinesterase inhibition, demonstrating significant inhibitory activity, suggesting potential for Alzheimer's disease treatment (Ismail, Kamel, Mohamed, Faggal, & Galal, 2012).
Biological Evaluation
Research into thiophene derivatives, including structures similar to this compound, has extended into evaluating their biological activities. Some compounds have been found to exhibit antimicrobial properties (Arora, Saravanan, Mohan, & Bhattacharjee, 2012), while others have shown promising anticancer activities. For example, new thiophene-2-carboxamide derivatives have been reported to possess cytotoxic effects against various cancer cell lines, highlighting their potential as chemotherapeutic agents (Atta & Abdel‐Latif, 2021).
Physicochemical Studies
The physicochemical properties and structural elucidation of compounds akin to this compound also constitute a significant area of research. Studies have focused on the crystal structure analysis to understand the molecular conformation and potential intermolecular interactions that could influence biological activity (Camerman, Hempel, Mastropaolo, & Camerman, 2005). This information is crucial for drug design and the development of novel compounds with improved efficacy and safety profiles.
Mechanism of Action
Target of Action
Compounds containing thiazole rings, such as this one, have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Mode of Action
Thiazole derivatives have been shown to interact with their targets in various ways, leading to a range of biological effects .
Biochemical Pathways
Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .
Properties
IUPAC Name |
2-acetamido-N-(4-methoxyphenyl)thiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O3S/c1-9(17)15-14-12(7-8-20-14)13(18)16-10-3-5-11(19-2)6-4-10/h3-8H,1-2H3,(H,15,17)(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWZZBSCNQUVDEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=CS1)C(=O)NC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.